Cas no 110874-21-0 (2-(Methoxymethoxy)-1,3-propanediyl Dibenzoate)

2-(Methoxymethoxy)-1,3-propanediyl Dibenzoate Properties

Names and Identifiers

• 2-(Methoxymethoxy)-1,3-propanediyl Dibenzoate
• 2-(Methoxymethoxy)-1,3-propanediol Dibenzoate
• [3-benzoyloxy-2-(methoxymethoxy)propyl] benzoate
• 2-(Methoxymethoxy)-1
• 1,3-dibenzoyloxy-2-methoxymethyloxypropane
• 2-(Methoxymethoxy)-1,3-propanediol Dibenzoat
• AKOS030240504
• DTXSID70454455
• FT-0671251
• 2-(Methoxymethoxy)propane-1,3-diyl dibenzoate
• SCHEMBL295552
• 110874-21-0
• +Expand

• InChIKey： HDARWWNWEOVXIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O6/c1-22-14-25-17(12-23-18(20)15-8-4-2-5-9-15)13-24-19(21)16-10-6-3-7-11-16/h2-11,17H,12-14H2,1H3
• SMILES： C(OCC(OCOC)COC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 344.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 344.12598835g/mol
• Heavy Atom Count: 25
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• LogP: 2.68950
• PSA: 71.06000
• Refractive Index: 1.545
• Boiling Point: 434.961°C at 760 mmHg
• Flash Point: 189.123°C
• Density: 1.193